3-amino-N-benzyl-4-(thiophen-2-yl)-6,7-dihydro-5H-cyclopenta[b]thieno[3,2-e]pyridine-2-carboxamide

• IUPAC Name: 6-amino-N-benzyl-8-thiophen-2-yl-4-thia-2-azatricyclo[7.3.0.03,7]dodeca-1(9),2,5,7-tetraene-5-carboxamide
• InChI: InChI=1S/C22H19N3OS2/c23-19-18-17(16-10-5-11-27-16)14-8-4-9-15(14)25-22(18)28-20(19)21(26)24-12-13-6-2-1-3-7-13/h1-3,5-7,10-11H,4,8-9,12,23H2,(H,24,26)
• InChI Key: IELNAGIHLXVCDT-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)N=C3C(=C2C4=CC=CS4)C(=C(S3)C(=O)NCC5=CC=CC=C5)N
• Molecular Formula: C22H19N3OS2
• Molecular Weight: 405.5 g/mol

Description

The compound “3-amino-N-benzyl-4-(thiophen-2-yl)-6,7-dihydro-5H-cyclopenta[b]thieno[3,2-e]pyridine-2-carboxamide” is a thiophene-based analog. Thiophene and its derivatives are an important class of heterocyclic compounds that show a variety of properties and applications. They are used in medicinal chemistry and material science.

Synthesis Analysis

The synthesis of thiophene derivatives often involves heterocyclization of various substrates. The Gewald reaction, a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, is a typical method to produce aminothiophene derivatives. Another common method is the Paal–Knorr reaction, which involves the condensation of 1,4-dicarbonyl compounds with phosphorus pentasulfide (P4S10) as sulfurizing agents.

Chemical Reactions Analysis

The chemical reactions involving thiophene derivatives are diverse. For instance, the Gewald reaction involves a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, producing aminothiophene derivatives. The Paal–Knorr reaction involves the condensation of 1,4-dicarbonyl compounds with phosphorus pentasulfide (P4S10) as sulfurizing agents.

Scientific Research Applications

Anti-Inflammatory Properties: Thiophenes exhibit anti-inflammatory effects, making them potential candidates for drug development. Researchers have explored their role in managing inflammatory conditions.

Anti-Fungal and Anti-Microbial Effects: Thiophenes have been studied for their anti-fungal and anti-microbial activities. .

Photophysics and Optoelectronics

Thiophenes exhibit interesting photophysical properties:

Future Directions

Thiophene-based analogs have been attracting a growing number of scientists as a potential class of biologically active compounds. They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects. Therefore, the synthesis and investigation of new structural prototypes with more effective pharmacological activity is a topic of interest for future research.